Cas no 918548-43-3 (Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)-)

• Product Name: Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)-
• CAS No: 918548-43-3
• MF: C₃₃H₅₂O₅
• MW: 528.762990951538
• CID: 4737187
• Update Time: 2025-07-15

Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)- Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)-
• Acetyl 11α-methoxy-β-boswellic acid

• Inchi： 1S/C33H52O5/c1-19-10-13-29(4)16-17-31(6)22(26(29)20(19)2)18-23(37-9)27-30(5)14-12-25(38-21(3)34)33(8,28(35)36)24(30)11-15-32(27,31)7/h18-20,23-27H,10-17H2,1-9H3,(H,35,36)/t19-,20+,23-,24-,25-,26+,27-,29-,30+,31-,32-,33-/m1/s1
• InChI Key： UGDPGYPVLYJZKD-UNNBUEOJSA-N
• SMILES： C[C@@]12CC[C@@]3([H])[C@@]([C@H](OC(=O)C)CC[C@]3(C)[C@@]1([H])[C@@H](C=C1[C@]3([H])[C@H]([C@H](C)CC[C@]3(C)CC[C@@]21C)C)OC)(C)C(=O)O

Additional information on Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)-

Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)-, identified by its CAS number 918548-43-3, is a complex organic compound that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound belongs to the class of triterpenoids, a large group of naturally occurring molecules known for their diverse biological activities. The unique structural features of this compound, including its acetyloxy and methoxy substituents, contribute to its distinctive chemical properties and potential therapeutic applications.

The molecular structure of Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)- consists of a tetracyclic framework with multiple functional groups that enhance its reactivity and biological interactions. The presence of an acetyloxy group at the 3-position and a methoxy group at the 11-position introduces specific chemical handles that can be exploited for further derivatization and functionalization. These modifications are crucial for tailoring the compound's properties to suit various pharmaceutical and biotechnological applications.

In recent years, there has been a growing interest in triterpenoids due to their potential as lead compounds in drug discovery. Triterpenoids are known for their ability to modulate multiple biological pathways, making them attractive candidates for treating a wide range of diseases. Among these compounds, Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)- has shown promising results in preclinical studies. Its ability to interact with various cellular targets has led researchers to explore its potential in treating conditions such as inflammation, cancer, and metabolic disorders.

One of the most compelling aspects of this compound is its role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, and understanding the molecular mechanisms behind it is crucial for developing effective treatments. Studies have indicated that Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)- can inhibit key pro-inflammatory cytokines such as TNF-α and IL-6. This effect is attributed to its ability to interfere with signaling pathways like NF-κB and MAPK, which are central to inflammatory responses. The compound's interaction with these pathways suggests its potential as an anti-inflammatory agent.

Furthermore, research has highlighted the compound's anti-cancer properties. Cancer cells often exhibit altered signaling pathways that promote uncontrolled growth and survival. By targeting these pathways, compounds like Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)- can exert inhibitory effects on tumor progression. Preclinical studies have demonstrated that this triterpenoid can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity makes it an attractive candidate for further development into an anti-cancer therapeutic.

The structural complexity of Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)- also presents opportunities for synthetic chemistry innovation. The presence of multiple chiral centers allows for the synthesis of enantiomerically pure forms of the compound, which can significantly influence its biological activity. Researchers have been exploring different synthetic routes to optimize the yield and purity of this compound. Advances in synthetic methodologies have enabled the production of large quantities of high-quality material, facilitating more extensive biological testing.

Another area where this compound shows promise is in metabolic disorders. Obesity and type 2 diabetes are major global health challenges characterized by dysregulated glucose metabolism and insulin resistance. Studies have suggested that triterpenoids can improve insulin sensitivity by modulating lipid metabolism and reducing inflammation in adipose tissue. Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)-, with its unique structural features, has been found to enhance insulin signaling pathways, potentially offering a new therapeutic strategy for managing metabolic disorders.

The pharmacokinetic properties of Urs-12-en-23-oic acid, 3-(acetyloxy)-11-methoxy-, (3α,4β,11α)- also play a crucial role in its potential clinical applications. Understanding how the body absorbs、metabolizes、and excretes a drug is essential for determining its efficacy and safety profile。Research has shown that this triterpenoid exhibits moderate bioavailability，meaning it can reach significant concentrations in the bloodstream after oral administration。This property makes it a viable candidate for oral therapeutic formulations，which would improve patient compliance compared to injectable options。

In conclusion, Urs-12-en, 23-oic acid, 3-(acetyloxy) -11-methoxy-, (3a,4b,111a-) identified by CAS number 918548 -43 -3，is a multifaceted compound with significant potential in pharmaceutical applications。Its unique structural features，including its acetyloxy and methoxy substituents，contribute to its diverse biological activities，making it a promising candidate for treating conditions such as inflammation、cancer、and metabolic disorders。Advances in synthetic chemistry and pharmacokinetic studies continue to enhance our understanding of this compound，opening new avenues for drug development。As research progresses，it is likely that we will see more clinical trials evaluating the therapeutic efficacy of this promising triterpenoid。